1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid

• IUPAC Name: 1-[2-(2-oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid
• InChI: InChI=1S/C14H22N2O4/c17-12-4-2-1-3-7-16(12)10-13(18)15-8-5-11(6-9-15)14(19)20/h11H,1-10H2,(H,19,20)
• InChI Key: BCCKCZKDPLZXCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)N(CC1)CC(=O)N2CCC(CC2)C(=O)O
• Molecular Formula: C14H22N2O4
• Molecular Weight: 282.34 g/mol

Description

1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid, also known as KF-1, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. KF-1 belongs to the class of piperidine carboxylic acids and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential benefits for medical research.

Mechanism of Action

The exact mechanism of action of 1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid is not fully understood, but it is believed to work by modulating various neurotransmitter systems in the brain. The compound has been shown to increase the levels of acetylcholine, dopamine, and norepinephrine, which are all important neurotransmitters involved in cognitive function and memory.
Biochemical and Physiological Effects:
1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid has been shown to have several biochemical and physiological effects, including antioxidant activity, anti-inflammatory effects, and the ability to increase mitochondrial function. The compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid has several advantages for use in laboratory experiments, including its ability to easily cross the blood-brain barrier and its low toxicity. However, the compound is still relatively new and has not been extensively studied in humans, so its potential side effects and long-term safety are not yet fully understood.

Future Directions

There are several potential future directions for research on 1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential to enhance cognitive function and memory in healthy individuals. Additionally, further research is needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid can be synthesized using a multi-step process that involves the condensation of piperidine-4-carboxylic acid and 2-oxoazepan-1-yl acetic acid. The resulting compound is then purified using various methods, including column chromatography and recrystallization. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid has been studied extensively for its potential therapeutic applications, particularly in the field of neuroscience. The compound has been shown to have neuroprotective effects and may be useful in the treatment of various neurological disorders, including Alzheimer's, Parkinson's, and Huntington's diseases. 1-[2-(2-Oxoazepan-1-yl)acetyl]piperidine-4-carboxylic acid has also been studied for its potential to enhance cognitive function and memory.